Cas no 861529-32-0 (1-Bromo-3-chloro-2-iodo-5-nitrobenzene)

1-Bromo-3-chloro-2-iodo-5-nitrobenzene is a polyhalogenated aromatic compound featuring bromine, chlorine, iodine, and nitro functional groups on a benzene ring. This highly substituted derivative is valued in synthetic organic chemistry for its versatility as a building block in cross-coupling reactions, nucleophilic substitutions, and other transformations. The strategic placement of halogen substituents allows for selective functionalization, making it useful in pharmaceutical and agrochemical synthesis. Its electron-withdrawing nitro group enhances reactivity in electrophilic aromatic substitution and facilitates further derivatization. The compound's stability under standard conditions ensures consistent handling and storage, while its distinct substitution pattern enables precise control in multi-step synthetic pathways.
1-Bromo-3-chloro-2-iodo-5-nitrobenzene structure
861529-32-0 structure
Product Name:1-Bromo-3-chloro-2-iodo-5-nitrobenzene
CAS No:861529-32-0
MF:C6H2BrClINO2
MW:362.347052097321
CID:6627334
PubChem ID:164568806
Update Time:2025-10-18

1-Bromo-3-chloro-2-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • SY354542
    • 861529-32-0
    • 1-Bromo-3-chloro-2-iodo-5-nitrobenzene
    • Benzene, 1-bromo-3-chloro-2-iodo-5-nitro-
    • 1-BROMO-3-CHLORO-2-IODO-5-NITRO-BENZENE
    • G18752
    • Inchi: 1S/C6H2BrClINO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
    • InChI Key: KSLIRIWALTVLJA-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CC=1Br)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 360.80022g/mol
  • Monoisotopic Mass: 360.80022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 2.392±0.06 g/cm3(Predicted)
  • Melting Point: 159 °C
  • Boiling Point: 352.2±42.0 °C(Predicted)

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